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Compound of Interest

Compound Name: Methyllycaconitine citrate

Cat. No.: B15623064 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of Methyllycaconitine (MLA) citrate stock solutions for research applications. MLA citrate is a

potent and selective antagonist of the α7 nicotinic acetylcholine receptor (α7-nAChR)[1][2][3].

Accurate preparation of stock solutions is critical for ensuring experimental reproducibility and

obtaining reliable data.

Compound Data
Methyllycaconitine citrate is commercially available as a solid, typically a powder[4]. The

following table summarizes its key chemical and physical properties.
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Property Value Citations

Molecular Formula C₃₇H₅₀N₂O₁₀ • C₆H₈O₇ [1]

Molecular Weight 874.93 g/mol [1][5]

Purity Typically ≥95% [1][3]

Appearance Solid [6]

Solubility in Water

Up to 100 mM. May require

sonication and warming for full

dissolution.

[1][3][7]

Solubility in DMSO

Up to 100 mM. Use of newly

opened DMSO is

recommended.

[1][3][7][8]

Storage (Solid)
-20°C, under desiccating

conditions.
[1][3][6][7]

Storage (Stock Solution)

Aliquot and store at -20°C for

1-3 months or -80°C for up to a

year. Avoid repeated freeze-

thaw cycles.

[2][3][4][8]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of MLA citrate in DMSO. This

is a common concentration used for subsequent dilutions into aqueous experimental buffers.

2.1 Materials

Methyllycaconitine citrate powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

2.2 Safety Precautions

Methyllycaconitine is a toxic alkaloid. Handle with appropriate personal protective equipment

(PPE), including gloves, a lab coat, and safety glasses.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

Consult the Safety Data Sheet (SDS) for detailed handling and disposal information[9].

2.3 Step-by-Step Procedure

Equilibration: Before opening, allow the vial of MLA citrate powder to equilibrate to room

temperature for at least 60 minutes. This prevents condensation of atmospheric moisture

onto the hygroscopic compound[7].

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of MLA citrate powder.

Calculation Example (for 1 mL of 10 mM stock):

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 874.93 g/mol x 1000 mg/g

Mass (mg) = 8.75 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

tube containing the MLA citrate powder.

Example: Add 1 mL of DMSO to 8.75 mg of MLA citrate.
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Dissolution:

Cap the tube securely and vortex thoroughly for 1-2 minutes.

If the solid does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes[7]. Gentle warming to 37°C can also aid dissolution[7].

Visually inspect the solution to ensure it is clear and free of any precipitate before use.

Storage:

It is recommended to prepare and use the solution on the same day if possible[3].

If storage is required, dispense the stock solution into small, single-use aliquots in tightly

sealed tubes to minimize freeze-thaw cycles[2][4].

Store the aliquots at -20°C for up to one month or at -80°C for longer-term storage (6-12

months)[4][8].

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Methyllycaconitine
citrate stock solution.
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Caption: Workflow for preparing MLA citrate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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